Cas no 149301-79-1 (AACOCF3)

• Product Name: AACOCF3
• CAS No: 149301-79-1
• MF: C₂₁H₃₁F₃O
• MW: 356.465457201004
• CID: 160705
• PubChem ID: 24890647
• Update Time: 2025-04-19

AACOCF3 Chemical and Physical Properties

Names and Identifiers

• 6,9,12,15-Heneicosatetraen-2-one,1,1,1-trifluoro-, (6Z,9Z,12Z,15Z)-
• AACOCF3
• Arach-CF3
• ARACHIDONIC ACID TRIFLUOROMETHYLKETONE
• Arachidonyl Trifluoromethyl Ketone
• (6Z,9Z,12Z,15Z)-1,1,1-trifluorohenicosa-6,9,12,15-tetraen-2-one
• 1,1,1-Trifluoromethyl-6,9,12,15-heieicosatetraen-2-one
• ATK
• BPK
• AGMX1
• AATFMK
• PSCTK1
• BTK active human
• B cell progenitor kinase
• arachidonyltrifluoromethane
• Arachidonic acid trifluoromethyl ketone
• 6,9,12,15-Heneicosatetraen-2-one, 1,1,1-trifluoro-, (all-Z)-
• Arachidonyltrifluoromethyl Ketone
• BDBM50059523
• SR-01000946553
• Q25101107
• CS-0029314
• 1,1,1-Trifluoro-6Z,9Z,12Z,15Z-henei cosateraen-2-one
• BRD-K07303502-001-01-7
• C01397
• NCGC00162420-01
• (6Z,9Z,12Z,15Z)-1,1,1-Trifluoro-6,9,12,15-heneicosatetraen-2-one
• HMS3649A19
• SCHEMBL9880640
• DTXSID901017144
• 1,1,1-Trifluoro-6Z,9Z,12Z,15Z-heneicosateraen-2-one
• Arachidonyltrifluoromethylketone
• GTPL5142
• arachidonoyltrifluoromethylketone
• ATFMK
• C21H31F3O
• CHEMBL281211
• UNII-00XIW1CR0F
• Arachidonyl trifluoromethylketone
• CHEBI:2341
• AN-20579
• J-008577
• HB2354
• 6,9,12,15-Heneicosatetraen-2-one, 1,1,1-trifluoro-, (6Z,9Z,12Z,15Z)-
• MFCD00236427
• 1,1,1-Trifluoro-6Z,9Z,12Z,15Z-heneicosatetraen-2-one
• 6,9,12,15-Heneicosatetraen-2-one,1,1,1-trifluoro-,(6Z,9Z,12Z,15Z)-
• 00XIW1CR0F
• AKOS024456613
• HY-108611
• SR-01000946553-1
• BM-162353
• 149301-79-1
• L-734575
• 1,1,1-Trifluoro-6Z,9Z,12Z,15Z-heneicosateraen-2-one; (all-Z)-1,1,1-Trifluoro-6,9,12,15-heneicosatetraen-2-one; (6Z,9Z,12Z,15Z)-1,1,1-Trifluoro-6,9,12,15-heneicosatetraen-2-one;
• DA-61184

• MDL： MFCD00236427
• Inchi： 1S/C21H31F3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(25)21(22,23)24/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3/b7-6-,10-9-,13-12-,16-15-
• InChI Key： PLWROONZUDKYKG-DOFZRALJSA-N
• SMILES： FC(C(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)(F)F

Computed Properties

• Exact Mass: 356.23300
• Monoisotopic Mass: 356.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 7.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.981
• Boiling Point: 421.7 °C at 760 mmHg
• Flash Point: 288.7 °C
• Refractive Index: 1.463
• Solubility: DMSO: >5 mg/mL
• PSA: 17.07000
• LogP: 7.26350
• Solubility: Not available

AACOCF3 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones